Cas no 610799-46-7 (Benzamide, 3-(aminomethyl)-N-ethyl-)

Benzamide, 3-(aminomethyl)-N-ethyl- is a synthetic organic compound featuring both an amide and an aminomethyl functional group. Its structure, incorporating an ethyl substituent on the nitrogen atom, enhances its solubility and reactivity in various chemical processes. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a versatile intermediate for the synthesis of more complex molecules. The presence of the aminomethyl group allows for further derivatization, making it useful in the development of bioactive compounds. Its stability under standard conditions and compatibility with common reagents contribute to its utility in organic synthesis and industrial applications.
Benzamide, 3-(aminomethyl)-N-ethyl- structure
610799-46-7 structure
Product Name:Benzamide, 3-(aminomethyl)-N-ethyl-
CAS No:610799-46-7
MF:C10H14N2O
MW:178.230962276459
CID:5227399
Update Time:2026-03-07

Benzamide, 3-(aminomethyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-(aminomethyl)-N-ethyl-
    • Inchi: 1S/C10H14N2O/c1-2-12-10(13)9-5-3-4-8(6-9)7-11/h3-6H,2,7,11H2,1H3,(H,12,13)
    • InChI Key: QAIICLBYCCVBEF-UHFFFAOYSA-N
    • SMILES: C(NCC)(=O)C1=CC=CC(CN)=C1

Benzamide, 3-(aminomethyl)-N-ethyl- Pricemore >>

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Benzamide, 3-(aminomethyl)-N-ethyl- Related Literature

Additional information on Benzamide, 3-(aminomethyl)-N-ethyl-

Benzamide, 3-(aminomethyl)-N-ethyl-: Chemical Profile and Applications

Benzamide, 3-(aminomethyl)-N-ethyl-, also known by its CAS registry number 610799-46-7, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid. The structure of Benzamide, 3-(aminomethyl)-N-ethyl- comprises a benzene ring substituted with an amide group at the para position, along with an ethyl group attached to the nitrogen atom. The presence of an amino methyl group further enhances its reactivity and functional versatility.

The synthesis of Benzamide, 3-(aminomethyl)-N-ethyl- typically involves the reaction of benzene derivatives with appropriate amine sources under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound is widely used as an intermediate in the pharmaceutical industry due to its ability to form stable amide bonds, which are crucial in drug design.

Recent studies have highlighted the potential of Benzamide, 3-(aminomethyl)-N-ethyl- in the development of novel materials. For instance, researchers have explored its role in the synthesis of polyamides, which exhibit exceptional thermal stability and mechanical strength. These materials find applications in high-performance textiles, aerospace components, and electronic devices.

In the field of agrochemicals, Benzamide, 3-(aminomethyl)-N-ethyl- has shown promise as a precursor for herbicides and fungicides. Its ability to undergo various functional group transformations makes it a valuable building block for designing bioactive molecules. Furthermore, its application in peptide synthesis has been documented in several recent publications, emphasizing its role in constructing complex biomolecules for therapeutic purposes.

The environmental impact of Benzamide, 3-(aminomethyl)-N-ethyl- has also been a subject of recent research. Studies indicate that this compound exhibits low toxicity towards non-target organisms when used as an agrochemical or industrial reagent. However, proper handling and disposal protocols are recommended to minimize ecological risks.

In conclusion, Benzamide, 3-(aminomethyl)-N-ethyl- (CAS No: 610799-46-7) is a multifaceted compound with diverse applications across industries. Its structural features make it an ideal candidate for advanced material synthesis and drug development. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.

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